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Compound of Interest

Compound Name: Ortetamine

Cat. No.: B1605716

This document provides essential safety and logistical information for the proper disposal of
Ortetamine (also known as 2-methylamphetamine). As a Schedule Il controlled substance in
the United States, Ortetamine is subject to stringent regulations governing its handling and
disposal to prevent diversion and ensure safety. Researchers, scientists, and drug
development professionals must adhere to institutional and federal guidelines. This guide
outlines the necessary procedural steps for compliant disposal.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult your institution's Environmental Health and
Safety (EHS) department and review the Safety Data Sheet (SDS) for Ortetamine.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
goggles, and chemical-resistant gloves.

o Ventilation: Handle Ortetamine in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.

o Controlled Substance Regulations: Be aware that Ortetamine is an isomer of
Methamphetamine and is classified as a Schedule 1l controlled substance in the United
States[1]. Unauthorized disposal is a violation of federal law.

Quantitative Data for Ortetamine Hydrochloride
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The following table summarizes key quantitative data for Ortetamine hydrochloride. This
information is useful for understanding its physical properties and for preparing it for transfer to
a licensed disposal facility.

Property Value
Molecular Formula C1oH1sN « HCI
Formula Weight 185.7 g/mol

. DMF: 30 mg/mLDMSO: 30 mg/mLEthanol: 20
Solubility

mg/mLPBS (pH 7.2): 10 mg/mL][2]

Appearance Crystalline solid[2]
Storage Temperature -20°C[2]

Experimental Protocols: Compliant Disposal
Procedure

Due to its status as a Schedule Il controlled substance, Ortetamine cannot be disposed of
through standard laboratory chemical waste streams (e.g., sink disposal or mixing with other
chemical waste). The following step-by-step procedure outlines the mandatory process for its
legal and safe disposal.

1. Initial Assessment and Segregation:

« Identify all Ortetamine materials designated for disposal. This includes expired, unwanted,
or contaminated pure substances, as well as solutions and contaminated labware (e.g., vials,
syringes).

e Segregate these materials from active inventory in a secure, locked storage location as
required for Schedule Il substances.

o Clearly label all containers with "For Disposal” to prevent accidental use.

2. Contact Environmental Health and Safety (EHS):

 Notify your institution's EHS office to initiate the disposal process for a controlled substance.
They will provide specific guidance and necessary documentation.
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» Do not attempt to chemically neutralize or destroy the Ortetamine yourself. Advanced
oxidation processes or other chemical degradation methods are not suitable for laboratory
disposal by researchers and may violate regulations.

3. Documentation and Inventory:

e Accurately record the quantity of Ortetamine to be disposed of in your controlled substance
logbook.

o Complete any required institutional or federal forms, such as the DEA Form 41 ("Registrants
Inventory of Drugs Surrendered"), as directed by your EHS office.

4. Transfer to a Reverse Distributor:

e Your EHS department will coordinate with a DEA-registered reverse distributor for the
collection and destruction of the Ortetamine.

» Prepare the material for pickup as instructed by EHS. This may involve placing it in a specific
container provided by the disposal vendor.

5. Final Record Keeping:

¢ Obtain and retain all documentation from the reverse distributor confirming the receipt and
destruction of the controlled substance.
o Update your inventory records to reflect the final disposal.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the required workflow for the compliant disposal of
Ortetamine.

Caption: Compliant Disposal Workflow for Ortetamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Ortetamine: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605716#ortetamine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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